(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C16H16N4O5S2/c1-2-7-19-11-4-3-10(27(17,24)25)8-12(11)26-16(19)18-13(21)9-20-14(22)5-6-15(20)23/h2-4,8H,1,5-7,9H2,(H2,17,24,25)
• InChI Key: BMTLTZBRLFXUJM-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C16H16N4O5S2
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthetic route would depend on the desired configuration and the availability of starting materials. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. The presence of the thiazole ring and the pyrrolidinone ring indicates a bicyclic structure. The compound also contains several functional groups, which could influence its overall shape and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the allyl group could participate in reactions such as allylic substitution or oxidation. The sulfamoyl group could potentially undergo hydrolysis or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the sulfamoyl group could make the compound more polar and potentially increase its solubility in water.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Given the complexity and potential biological activity of this compound, it could be a promising area for future research. Studies could focus on synthesizing the compound, characterizing its physical and chemical properties, and testing its biological activity.